![B1575091 Coiled-coil domain-containing protein 110 (770-778)](/img/no-structure.png)
Coiled-coil domain-containing protein 110 (770-778)
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Description
Coiled-coil domain-containing protein 110
Scientific Research Applications
1. Structural Analysis and Prediction
Coiled-coil domain-containing proteins, such as CCDC110, play a critical role in the structural formation of various proteins. The study of these proteins assists in understanding the structural aspects of protein folding and oligomerization. Lupaș et al. (1991) demonstrated the method for delineating coiled-coil domains in proteins, which is essential for understanding the structural formation of proteins including CCDC110 (Lupaș, Van Dyke, & Stock, 1991).
2. Role in Cell Cycle Progression
Research has shown that CCDC110 plays a significant role in cell cycle progression. For example, Lee et al. (2020) found that the overexpression of CCDC110 protein delayed the entry of G2/M phase in U2-OS osteosarcoma cells. This suggests its critical role in regulating the cell cycle, especially in the context of cancer pathogenesis (Lee, Hong, Seong, & Kwak, 2020).
3. Insights into Coiled Coils and Protein Interaction
Studies on coiled coils provide insights into protein-protein interactions and structural features. The work of Lupas (1996) on the structure of coiled coils has contributed to a deeper understanding of their discontinuities and their prediction from protein sequences (Lupas, 1996).
4. Design and Application in Medical Research
Coiled-coil proteins like CCDC110 offer potential applications in medical research, including drug delivery systems and disease treatment strategies. McFarlane, Orriss, and Stetefeld (2009) discussed the therapeutic applications of coiled-coil proteins, highlighting their role in developing new drug delivery systems and vaccines (McFarlane, Orriss, & Stetefeld, 2009).
5. Role in Oligomerization and Function Diversity
The diversity in function and oligomerization of coiled-coil proteins like CCDC110 is a significant area of study. Burkhard, Stetefeld, and Strelkov (2001) emphasized how the specific design of coiled-coil domains determines their oligomerization state and functional diversity (Burkhard, Stetefeld, & Strelkov, 2001).
Properties
sequence |
EYLSLSDKI |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Coiled-coil domain-containing protein 110 (770-778) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.